diphenyl (4-chlorophenyl)amidophosphate
Overview
Description
Diphenyl (4-chlorophenyl)amidophosphate (DCPA) is a widely used organophosphorus compound that has been extensively studied for its chemical and biological properties. It is commonly used as a pesticide and herbicide due to its high effectiveness in controlling pests and weeds. DCPA is also used in scientific research as a tool to study the biochemical and physiological effects of organophosphorus compounds.
Scientific Research Applications
Environmental Pollution and Flame Retardants
Research in environmental pollution highlights the significance of organophosphate esters, which are alternatives to polybrominated diphenyl ethers, often used as flame-retardants and plasticizers. A study focused on the occurrence and spatial distribution of these compounds, including triphenyl phosphate, in major rivers entering into the Bohai Sea, revealing their widespread presence and suggesting potential ecological risks due to high concentrations in water bodies (Wang et al., 2015).
Chemical Synthesis and Material Science
In the realm of chemical synthesis and material science, research has been conducted on the development of catalyst systems for the degradation of environmental pollutants. For example, a novel catalyst system based on Fe-N, N'-dipicolinamide complex was investigated for the degradation of 4-chlorophenol, a compound structurally related to diphenyl (4-chlorophenyl)amidophosphate, using hydrogen peroxide as an oxidant. This study highlighted the potential of such systems in environmental remediation and the significant role of catalyst concentration and reaction parameters on degradation efficiency (Jin et al., 2018).
Polymer Science and Fuel Cell Technology
In polymer science, research has explored the synthesis of phenylphosphonic acid functionalized poly[aryloxyphosphazenes] for potential use as proton-conducting membranes in fuel cells. This study utilized diphenyl chlorophosphate as a phosphonating agent, indicating the versatility of diphenyl phosphate derivatives in advanced material applications (Allcock et al., 2002).
properties
IUPAC Name |
4-chloro-N-diphenoxyphosphorylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClNO3P/c19-15-11-13-16(14-12-15)20-24(21,22-17-7-3-1-4-8-17)23-18-9-5-2-6-10-18/h1-14H,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCZFCNRDOIPTRE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OP(=O)(NC2=CC=C(C=C2)Cl)OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClNO3P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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